Cas no 2228285-44-5 (2-Methyl-2-(3-methylfuran-2-yl)propan-1-ol)

• Product Name: 2-Methyl-2-(3-methylfuran-2-yl)propan-1-ol
• CAS No: 2228285-44-5
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 5604265
• PubChem ID: 165682057
• Update Time: 2025-05-26

2-Methyl-2-(3-methylfuran-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2228285-44-5
• EN300-1740168
• 2-methyl-2-(3-methylfuran-2-yl)propan-1-ol
• 2-Methyl-2-(3-methylfuran-2-yl)propan-1-ol

• Inchi： 1S/C9H14O2/c1-7-4-5-11-8(7)9(2,3)6-10/h4-5,10H,6H2,1-3H3
• InChI Key： IBRUHXPDUKUBRK-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C(C)(C)CO

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.4Ų

Additional information on 2-Methyl-2-(3-methylfuran-2-yl)propan-1-ol

Introduction to 2-Methyl-2-(3-methylfuran-2-yl)propan-1-ol (CAS No. 2228285-44-5)

Compound Name: 2-Methyl-2-(3-methylfuran-2-yl)propan-1-ol is a versatile organic compound with the CAS registry number CAS No. 2228285-44-5. This compound is a tertiary alcohol with a unique structure that combines a furan ring and a branched alkyl chain. Its molecular formula is C9H16O, and it has a molecular weight of 136.19 g/mol. The compound is widely studied for its potential applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals.

The structure of 2-Methyl-propan-1-ol is characterized by a central carbon atom bonded to two methyl groups, one hydroxyl group, and a furan ring substituted with a methyl group at the 3-position. This arrangement gives the compound its distinctive properties, including high stability and reactivity under certain conditions. The furan ring, being an aromatic heterocycle, contributes to the compound's ability to participate in various chemical reactions, such as nucleophilic additions and cyclizations.

Recent studies have highlighted the importance of furan-containing compounds in drug discovery. For instance, researchers have explored the use of 3-methylfuran-substituted alcohols as intermediates in the synthesis of bioactive molecules. These compounds have shown potential in targeting various enzymes and receptors, making them valuable candidates for therapeutic applications.

In terms of physical properties, CAS No. 2228-44-5 has a melting point of approximately -70°C and a boiling point around 160°C under standard conditions. Its solubility in water is moderate, but it exhibits excellent solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis reactions that require precise control over reaction conditions.

The synthesis of propanol derivatives like this compound typically involves multi-step processes, often starting from simple precursors such as aldehydes or ketones. One common approach is the Wittig reaction, which allows for the formation of the furan ring in situ. Another method involves the use of Grignard reagents to introduce the branched alkyl chain. The choice of synthetic route depends on factors such as cost-effectiveness, scalability, and the desired purity of the final product.

In terms of applications, CAS No. strong>No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No.